Cas no 38091-78-0 (Nonanoic acid,2-cyano-3-methyl-, ethyl ester)

• Product Name: Nonanoic acid,2-cyano-3-methyl-, ethyl ester
• CAS No: 38091-78-0
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 321732
• PubChem ID: 348811
• Update Time: 2025-04-19

Nonanoic acid,2-cyano-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,2-cyano-3-methyl-, ethyl ester
• ethyl 2-cyano-3-methylnonanoate
• NSC-408292
• DTXSID70325035
• NSC408292
• 38091-78-0

• Inchi： 1S/C13H23NO2/c1-4-6-7-8-9-11(3)12(10-14)13(15)16-5-2/h11-12H,4-9H2,1-3H3
• InChI Key： HDLPOJMSYAOUAH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(C)CCCCCC)=O

Computed Properties

• Exact Mass: 225.17299
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09